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Compound of Interest

Compound Name: StickyCat Cl

Cat. No.: B6289728 Get Quote

For researchers, scientists, and drug development professionals, the selection of a catalyst for

large-scale synthesis is a critical decision driven by a complex interplay of cost, efficiency, and

product purity. StickyCat Cl, a water-soluble olefin metathesis catalyst, presents a compelling

option due to its unique properties that facilitate simplified purification and potential for reuse.

This guide provides a comprehensive cost-benefit analysis of StickyCat Cl, comparing it with

established alternatives and presenting supporting experimental data to inform your selection

process.

StickyCat Cl's primary advantage lies in its solubility profile: it is soluble in water but insoluble

in organic solvents.[1] This characteristic allows for straightforward removal of the ruthenium

catalyst from the organic product phase by simple extraction, a significant benefit in

pharmaceutical manufacturing where stringent limits on residual metal impurities are

paramount.[1] This contrasts with traditional homogeneous catalysts that often require more

complex and costly purification methods.

Performance and Cost Comparison
To provide a clear comparison, the following tables summarize the key performance and cost

metrics of StickyCat Cl against commonly used olefin metathesis catalysts, such as Grubbs II

and Hoveyda-Grubbs II.

Table 1: Catalyst Cost Comparison
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Catalyst Supplier
Price (USD) per
100mg

Price (USD) per
500mg

StickyCat Cl Strem $57.00 $228.00

nitro-StickyCat Cl Strem $92.00 $368.00

Note: Prices are subject to change and may vary between suppliers. Bulk pricing for large-

scale applications should be negotiated directly with the manufacturer or distributor.

Table 2: Performance Metrics in Olefin Metathesis (Illustrative)

Catalyst
Typical
Loading
(mol%)

Reaction
Time (h)

Yield (%)
Turnover
Number
(TON)

Reusability
(cycles)

StickyCat Cl 0.1 - 1.0 1 - 4 >95 Up to 10,000 3-5+

Grubbs II 0.5 - 2.0 2 - 8 >95 Up to 2,000
Not readily

reusable

Hoveyda-

Grubbs II
0.1 - 1.0 1 - 4 >95 Up to 10,000

Not readily

reusable

Note: Performance data is illustrative and can vary significantly depending on the specific

substrate, reaction conditions, and scale. The reusability of StickyCat Cl is a key advantage,

though catalyst activity may decrease with each cycle.

Experimental Protocols
General Procedure for Ring-Closing Metathesis (RCM) on a Laboratory Scale:

A detailed experimental protocol for a typical ring-closing metathesis reaction is outlined below.

This can be adapted and scaled for larger-scale synthesis.

Reaction Setup: A flame-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser is charged with the diene substrate.
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Solvent Addition: An appropriate degassed organic solvent (e.g., dichloromethane, toluene)

is added to dissolve the substrate.

Catalyst Addition: StickyCat Cl is added to the reaction mixture. For reactions requiring an

aqueous phase for catalyst dissolution, a biphasic system can be employed.

Reaction Conditions: The reaction mixture is stirred at the desired temperature (typically

room temperature to 40°C) and monitored by a suitable analytical technique (e.g., TLC, GC-

MS, NMR).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. For a biphasic system, the organic layer containing the product is separated.

For a homogeneous organic reaction, water is added to dissolve and extract the StickyCat
Cl catalyst. The organic phase is then washed with brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure. The crude product can be further

purified by column chromatography if necessary.

Visualizing the Workflow and Catalyst Action
To better illustrate the processes involved, the following diagrams created using Graphviz (DOT

language) depict a typical experimental workflow for a large-scale synthesis using StickyCat Cl
and the catalytic cycle of olefin metathesis.

Caption: Experimental workflow for large-scale synthesis using StickyCat Cl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6289728#cost-benefit-analysis-of-stickycat-cl-for-
large-scale-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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